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Introduction

Solvent Yellow 157 is a greenish-yellow transparent solvent dye belonging to the quinoline
chemical class.[1][2][3] It is highly regarded for its excellent heat resistance, lightfastness, and
good migration resistance, making it a versatile colorant for a wide range of applications.[4]
Primarily used in the coloration of plastics, polymers, and fibers, Solvent Yellow 157 also sees
significant use in solvent-based inks and coatings where vibrant, stable, and transparent yellow
shades are desired.[1][5] Its exceptional solubility in organic solvents ensures uniform
dispersion and consistent coloration.

This document provides detailed application notes and experimental protocols for the utilization
of Solvent Yellow 157 in the formulation and evaluation of solvent-based inks and coatings. It
Is intended to guide researchers, scientists, and drug development professionals in leveraging
the properties of this dye for their specific applications.

Physicochemical Properties of Solvent Yellow 157

A thorough understanding of the dye's properties is essential for successful formulation. Key
guantitative data for Solvent Yellow 157 are summarized in the tables below.

Table 1. General and Performance Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1590582?utm_src=pdf-interest
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.lonroy.com/astm-d5146-19-standard-test-guide-for-solvent-based-architectural-coatings/
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://justpaint.org/astm-lightfastness-testing-for-oil-paints/
https://www.epsilonpigments.com/pdf/Solvent%20Yellow%20157-msds.pdf
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.lonroy.com/astm-d5146-19-standard-test-guide-for-solvent-based-architectural-coatings/
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/product/b1590582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

C.I. Name Solvent Yellow 157
CAS Number 27908-75-4
Chemical Class Quinoline
Molecular Formula C18H7CIlaNO2
Molecular Weight 411.07 g/mol
Appearance Yellow Powder
Heat Resistance =300 °C
Lightfastness (Scale 1-8) 7-8

Migration Resistance (Scale 1-5) 4-5

Acid Resistance (Scale 1-5) 5

Alkali Resistance (Scale 1-5) 5

Data compiled from multiple sources.[1][4][6][7][8]

Table 2: Solubility in Organic Solvents at 20°C

Solvent Solubility (g/L)
Acetone 1.2

Butyl Acetate 4.2
Methylbenzene (Toluene) 10.3
Dichloromethane 2.4

Ethyl Alcohol 6.5

Data compiled from OOPS COLOR and Precise Color.[1][9]

Applications in Solvent-Based Inks and Coatings
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Solvent Yellow 157 is suitable for a variety of solvent-based ink and coating systems due to its
compatibility with numerous resins and polymers.[10]

Printing Inks: Its high color strength and transparency make it ideal for flexographic and
gravure printing inks used on a variety of substrates.[10]

« Industrial Coatings: It is used in automotive finishes and other decorative and protective
coatings where high lightfastness and heat stability are required.[11]

e Wood Stains and Varnishes: The dye's ability to penetrate and provide a transparent color
enhances the natural grain of wood.

e Specialty Applications: This includes coloration for leather finishes and other applications
requiring a durable, vibrant yellow.[11]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and evaluation of
solvent-based formulations containing Solvent Yellow 157.

Protocol 1: Preparation of a Stock Solution

This protocol details the preparation of a concentrated stock solution of Solvent Yellow 157,
which can then be used for formulating inks and coatings.

Materials:

e Solvent Yellow 157 powder

o Selected organic solvent (e.g., Methyl Ethyl Ketone (MEK), Toluene, Ethyl Acetate)
» Glass beaker or flask

o Magnetic stirrer and stir bar

e Weighing balance

o Volumetric flask
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Procedure:

Weigh the desired amount of Solvent Yellow 157 powder.

o Measure the appropriate volume of the selected solvent.

o Place the beaker/flask on the magnetic stirrer and add the solvent.

o Slowly add the Solvent Yellow 157 powder to the solvent while stirring.

« Continue stirring until the dye is completely dissolved. Gentle heating (e.g., to 40-50°C) can
be used to aid dissolution, but ensure proper ventilation and adherence to safety protocols
for the specific solvent.

e Once dissolved, transfer the solution to a volumetric flask and add solvent to the mark to
achieve the final desired concentration.

» Store the stock solution in a well-sealed, labeled container away from light and heat.

Protocol 2: Formulation of a Solvent-Based Coating

This protocol describes the incorporation of the Solvent Yellow 157 stock solution into a clear
lacquer base.

Materials:

Solvent Yellow 157 stock solution (from Protocol 1)

Clear solvent-based lacquer (e.g., acrylic, nitrocellulose, or polyurethane-based)

Mixing vessel

Mechanical stirrer

Viscometer

Procedure:

o Measure a specific quantity of the clear lacquer into the mixing vessel.
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e While stirring, slowly add a predetermined amount of the Solvent Yellow 157 stock solution
to achieve the desired color strength.

» Continue to mix at a moderate speed for 15-30 minutes to ensure homogeneity.
o Observe the mixture for any signs of incompatibility, such as precipitation or gelling.

o Measure the viscosity of the final colored coating and adjust with the appropriate solvent if
necessary to meet application requirements.

Protocol 3: Performance Evaluation of the Coating

This protocol outlines key tests to evaluate the performance of the dried coating film, with
references to relevant ASTM standards.

A. Film Application:

o Apply the formulated coating to a standardized test panel (e.g., steel, aluminum, or a Leneta
chart) using a drawdown bar or spray application to achieve a uniform film thickness.

» Allow the film to cure as per the lacquer manufacturer's instructions (air dry or bake).
B. Color and Appearance Assessment:
» Visually assess the color, gloss, and transparency of the cured film.

o For quantitative analysis, use a spectrophotometer to measure the CIELAB color coordinates
(L, a, b*) and compare them to a standard. (Ref: ASTM D2244).

C. Adhesion Test:

o Assess the adhesion of the coating to the substrate using the cross-hatch adhesion test.
(Ref: ASTM D3359, ASTM F1842).

e Scribe a lattice pattern through the film to the substrate, apply pressure-sensitive tape over
the lattice, and then rapidly remove the tape.

o Evaluate the amount of coating removed by the tape against a standard scale.
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D. Lightfastness Test:

o Expose the coated panels to a controlled light source (e.g., Xenon arc or fluorescent lamps)
that simulates indoor or outdoor light exposure. (Ref: ASTM D4303).[5][7][11]

o Periodically measure the color change (AE*) of the exposed area compared to an
unexposed control area.

e Assign a lightfastness rating based on the degree of color change after a specified duration
of exposure.

E. Heat Stability Test:

» Place the coated panel in a calibrated oven at a specified high temperature (e.g., 150°C,
200°C) for a defined period.

 After cooling, visually and instrumentally assess any change in color compared to an
unexposed panel.

F. Migration Resistance Test:

o This test is particularly relevant for applications where the coating may come into contact
with other materials, such as in food packaging or medical devices.

o Place the coated surface in contact with a test material (e.g., a white PVC sheet) under
specified conditions of temperature and pressure.

» After the test period, examine the test material for any color transfer from the coating. For
more sensitive applications, analytical techniques can be used to quantify the migration of
the dye. (Ref: EU 10/2011 for food contact materials).[12][13]

Considerations for Drug Development Professionals

While Solvent Yellow 157 is primarily an industrial dye, its use in coloring plastics and coatings
that may be part of medical devices or pharmaceutical packaging warrants special
consideration.
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o Toxicology: The acute oral toxicity (LD50) for rats is reported as 8200 mg/kg, suggesting low
acute toxicity.[4] However, a comprehensive toxicological profile is not readily available in the
public domain.

o Biocompatibility: For any application involving direct or indirect patient contact, the final
coated device must be evaluated for biocompatibility according to standards such as 1ISO
10993. This would involve testing for cytotoxicity, sensitization, and irritation, among other
endpoints. The potential for the dye to leach from the coating matrix is a critical
consideration.[14]

e Leachables and Extractables: Rigorous studies should be conducted to identify and quantify
any substances that may leach or be extracted from the coating under conditions of use. The
choice of solvent in the coating formulation can significantly impact the extractables profile.
[15]

Visualizations

The following diagrams illustrate the experimental workflows described in this document.

Protocol 1: Stock Solution Preparation
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Caption: Workflow for Preparing a Solvent Yellow 157 Stock Solution.

Protocols 2 & 3: Coating Formulation and Performance Evaluation
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Caption: Workflow for Coating Formulation and Performance Testing.

Caption: Evaluation of a Coating for a Medical Device Application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

